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CAS No.: 126755-67-7

Cat. No.: B1518381

Get Quote

Executive Summary
The stability of high-voltage cathodes (≥4.5 V vs. Li/Li⁺) is the primary bottleneck in next-

generation lithium-ion batteries. Electrolyte oxidation and transition metal dissolution degrade

the cathode surface, leading to rapid capacity fade.[1] Tris(2-cyanoethyl) Borate (TCEB) has

emerged as a critical bifunctional additive that polymerizes to form a robust, conductive

Cathode Electrolyte Interphase (CEI).[2][3]

This guide provides a rigorous protocol for the X-ray Photoelectron Spectroscopy (XPS)

analysis of TCEB-derived CEI. Unlike standard SEI analysis, CEI characterization requires

distinguishing between the adsorbed electrolyte residues and the chemically bonded

interphase. We focus on the detection of the synergistic Boron-Oxygen (B-O) and Nitrile (C≡N)

functionalities that define TCEB’s protective mechanism.

Mechanistic Grounding: How TCEB Works
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To interpret the XPS data, one must understand the surface chemistry. TCEB functions through

a synergistic oxidative decomposition mechanism:

Boron Center (Lewis Acid): The electron-deficient boron atom captures nucleophilic species

(like F⁻ from HF or LiF), mitigating cathode corrosion.

Cyano Group (-C≡N): The nitrile groups possess lone pairs that coordinate with transition

metals (Co, Ni, Mn) on the cathode surface, suppressing metal dissolution.

Polymerization: Under high voltage, the TCEB molecule oxidizes, cross-linking via the cyano

groups to form a thin, nitrogen-and-boron-rich polymeric film.

Visualization: CEI Formation Pathway
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Figure 1: Mechanistic pathway of TCEB decomposition and CEI formation on high-voltage

cathodes.

Experimental Protocol: From Cell to Spectra
Critical Warning: The CEI derived from TCEB is organic-rich and thinner (<10 nm) than anode

SEIs. Aggressive washing or air exposure will destroy the chemical signature.

Sample Preparation Workflow
Cycling: Cycle the cell (Coin or Pouch) at C/10 for 3 formation cycles (2.8 – 4.5V). Stop the

cell in the Discharged State (lithium back in anode) to minimize surface reactivity during

disassembly, or Charged State if studying high-voltage stability (requires extra caution).

Disassembly (In Glovebox):
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Atmosphere: Ar-filled, H₂O < 0.1 ppm, O₂ < 0.1 ppm.

Tools: Ceramic tweezers (prevent shorting).

Washing (The "Goldilocks" Step):

Solvent:Dimethyl Carbonate (DMC) (anhydrous). Avoid EMC or DEC as they may dissolve

the oligomeric borates.

Method: Dip the cathode electrode for 30 seconds in DMC, then rinse with fresh DMC

once. Do not soak for >2 minutes.

Drying: Vacuum dry in the antechamber for 20 mins at room temperature.

Transfer: Use a vacuum transfer vessel (or "suitcase") to move the sample from the

glovebox to the XPS load lock. Zero air exposure is permitted.

XPS Acquisition Parameters
X-ray Source: Al Kα (monochromated, 1486.6 eV).

Spot Size: 400 µm (to average over particle/binder distribution).

Charge Neutralization: Dual beam (e⁻/Ar⁺) is essential for insulating cathode powders.

Pass Energy:

Survey: 100 eV (Step 1.0 eV).

High Resolution (Region): 20 eV (Step 0.1 eV).

Etching (Depth Profiling): Use Gas Cluster Ion Beam (GCIB) Argon clusters (Ar₂₀₀₀⁺) rather

than monatomic Ar⁺ to prevent chemical damage to the organic borate structure.

Data Analysis & Interpretation
The "fingerprint" of TCEB lies in the B 1s and N 1s regions.

Key Binding Energy Assignments
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Calibrate all spectra to the adventitious Carbon (C-C) peak at 284.8 eV or the PVDF (C-H)

peak at 286.5 eV if the C-C peak is obscured by carbon black.
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Element Region
Binding
Energy (eV)

Chemical State
Assignment

Significance

Boron B 1s 192.8 – 193.5 B-O (Borate)

Core signature of

the TCEB

backbone

incorporated into

CEI.

191.0 – 192.0 B-F / B-N

Indicates HF

scavenging (B-F)

or interaction

with N species.

Nitrogen N 1s 399.5 – 400.2 C≡N / C=N

Nitrile group or

polymerized

imine linkages.

398.5
M-N (Metal-

Nitrogen)

Direct

coordination of

TCEB to the

cathode surface

(Co-N, Ni-N).

401.5 N-Oxides / C-N⁺

Oxidized

nitrogen species

(common at

>4.5V).

Carbon C 1s 286.5 – 287.0 C-O / C-N

Overlap region;

C-N bonds from

TCEB contribute

here.

290.8 -CF₂- (PVDF)
Binder signal

(reference point).

Oxygen O 1s 532.5 – 533.5 B-O / C-O

Oxygen in the

borate ester

linkage.
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529.5 M-O (Lattice)

Signal from the

bulk cathode

(NCM/LCO). If

high, CEI is too

thin or patchy.

Analytical Logic: Validating the CEI
To confirm the CEI is effectively formed by TCEB, perform the following logic checks on your

data:

The "B-N Correlation": You must observe a quantitative correlation between the B 1s

(Borate) and N 1s (Nitrile) peaks. If you see B 1s but no N 1s, the TCEB may have

hydrolyzed, losing the cyano-ethyl arm.

Lattice Oxygen Suppression: Compare the O 1s spectrum of a Base Electrolyte sample vs. a

TCEB sample. The TCEB sample should show a significant suppression of the Lattice

Oxygen peak (529.5 eV) and an increase in the Organic Oxygen peak (533 eV), confirming

surface coverage.

Fluorine Scavenging: Check the F 1s region.[4][5] A robust TCEB CEI often shows less LiF

(685 eV) intensity compared to a base electrolyte, as the B-O species mitigate the

decomposition of LiPF₆ into LiF.

Visualization: Analytical Workflow
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Figure 2: Logic flow for validating TCEB-derived CEI using XPS spectral features.

Troubleshooting & Common Pitfalls
Ghost Peak at 191 eV: If you see a strong peak at ~191 eV but no Nitrogen signal, you are

likely detecting LiₓBᵧO_z decomposition products (inorganic borates) rather than the

functional polymeric CEI. This indicates the additive fully decomposed rather than

polymerizing.

Over-washing: If the B 1s signal is weak (< 0.5 atomic %), you likely washed away the CEI.

Reduce washing time to 10 seconds or use a 50:50 DMC:DEC mix.
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Air Contamination: Appearance of a peak at ~531.5 eV (Hydroxide/Carbonate) in O 1s often

masks the B-O signal. Ensure vacuum transfer is used.
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Available at: [https://www.benchchem.com/product/b1518381/docs#application-note-
advanced-xps-characterization-of-tceb-derived-cathode-electrolyte-interphase-cei]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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